Cas no 898463-13-3 (7-hexyl-3-methyl-8-{4-(naphthalen-1-yl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-hexyl-3-methyl-8-{4-(naphthalen-1-yl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 898463-13-3
• MF: C₂₇H₃₄N₆O₂
• MW: 474.597865581512
• CID: 5484154
• Update Time: 2025-06-12

7-hexyl-3-methyl-8-{4-(naphthalen-1-yl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-hexyl-3-methyl-8-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]purine-2,6-dione
• 7-hexyl-3-methyl-8-{4-(naphthalen-1-yl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C27H34N6O2/c1-3-4-5-8-14-33-23-24(30(2)27(35)29-25(23)34)28-26(33)32-17-15-31(16-18-32)19-21-12-9-11-20-10-6-7-13-22(20)21/h6-7,9-13H,3-5,8,14-19H2,1-2H3,(H,29,34,35)
• InChI Key： PETRAFKXPIXFLA-UHFFFAOYSA-N
• SMILES： N1(CCCCCC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=C3C(C=CC=C3)=CC=C2)CC1

Additional information on 7-hexyl-3-methyl-8-{4-(naphthalen-1-yl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Recent Advances in the Study of 7-Hexyl-3-methyl-8-{4-(naphthalen-1-yl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 898463-13-3)

The compound 7-hexyl-3-methyl-8-{4-(naphthalen-1-yl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 898463-13-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent modulator of specific biochemical pathways, particularly those involving purinergic receptors. The structural complexity of the molecule, characterized by the presence of a hexyl group, a methyl substituent, and a naphthalene-containing piperazine moiety, contributes to its high affinity and selectivity for target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms of this compound, revealing key interactions at the molecular level.

In vitro and in vivo studies have demonstrated promising results regarding the compound's pharmacological properties. For instance, it has shown efficacy in modulating inflammatory responses and neuronal activity, suggesting potential applications in treating neurodegenerative diseases and chronic inflammatory conditions. Moreover, the compound's pharmacokinetic profile, including its metabolic stability and bioavailability, has been extensively investigated to optimize its therapeutic potential.

One of the most significant breakthroughs in recent research is the identification of the compound's ability to cross the blood-brain barrier (BBB), a critical factor for its application in central nervous system (CNS) disorders. Studies utilizing advanced imaging techniques and biomarker analysis have confirmed its distribution and retention in brain tissues, paving the way for further preclinical and clinical evaluations.

Despite these advancements, challenges remain in the development of this compound as a therapeutic agent. Issues such as potential off-target effects, dose-dependent toxicity, and large-scale synthesis need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the translation of research findings into clinical applications.

In conclusion, 7-hexyl-3-methyl-8-{4-(naphthalen-1-yl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural attributes and demonstrated biological activities underscore its potential as a lead compound for the development of novel therapeutics. Future research should focus on optimizing its pharmacological properties and exploring its efficacy in disease models to fully realize its therapeutic potential.